Cas no 918404-35-0 (1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-)

• Product name: 1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-
• CAS No: 918404-35-0
• MF: C₁₅H₁₁FO₂
• MW: 242.245047807693
• CID: 776861
• PubChem ID: 43321217

1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(3-fluorophenyl)-3-phenyl-
• 1-(3-fluorophenyl)-3-phenylpropane-1,3-dione
• 918404-35-0
• DTXSID80655830

• Inchi： InChI=1S/C15H11FO2/c16-13-8-4-7-12(9-13)15(18)10-14(17)11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： IDFAUOWVKQMQSN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)CC(=O)C2=CC(=CC=C2)F

Computed Properties

• Exact Mass: 242.07430775g/mol
• Monoisotopic Mass: 242.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų